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Compound of Interest

Compound Name: 1,3-Diphenylpropane

Cat. No.: B092013

The proper disposal of 1,3-Diphenylpropane is a critical component of laboratory safety and
environmental responsibility. For researchers, scientists, and drug development professionals,
adherence to correct procedures is paramount to ensure compliance with regulations and to
mitigate potential hazards. This guide provides a comprehensive, step-by-step approach to the
safe handling and disposal of 1,3-Diphenylpropane waste.

Hazard Classification Overview

There is conflicting information regarding the hazard classification of 1,3-Diphenylpropane.
While one safety data sheet (SDS) indicates it is not considered hazardous under the OSHA
Hazard Communication Standard[1], other sources classify it as "very toxic to aquatic life with
long lasting effects" (H410).[2][3] Given this discrepancy, it is imperative to adopt a
conservative approach and manage 1,3-Diphenylpropane as a hazardous waste, particularly
with respect to environmental release.

Hazard Statement Classification Source

Not considered hazardous Fisher Scientific SDS (2024)[1]

H410: Very toxic to aquatic life with long lasting ECHEMI SDS, PubChem (ECHA C&L Inventory)
effects [21[3]

Precautionary statements associated with the H410 classification include:
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e P273: Avoid release to the environment.[2][3]
e P391: Collect spillage.[2][3]

e P501: Dispose of contents/container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[2]

Part 1: Disposal of Unused or Contaminated 1,3-
Diphenylpropane

This procedure outlines the steps for disposing of 1,3-Diphenylpropane as a chemical waste
product. Under no circumstances should this chemical be disposed of down the drain or in
regular trash due to its high aquatic toxicity.[2][3][4][5] The primary method of disposal is
through your institution's Environmental Health and Safety (EHS) hazardous waste program.[6]

[7]

Experimental Protocol: Hazardous Waste Collection

Obijective: To safely containerize, label, and store 1,3-Diphenylpropane waste for collection by
EHS.

Materials:

Unwanted 1,3-Diphenylpropane

A compatible, leak-proof waste container with a secure cap (plastic is often preferred)[6][8]

Hazardous Waste Label (provided by your institution's EHS)

Secondary containment bin

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:
o Designate as Waste: A chemical is considered waste once you no longer intend to use it.[8]

e Select a Container:
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o Choose a container that is in good condition, free of cracks or leaks, and compatible with
1,3-Diphenylpropane.[3]

o It is often practical to reuse the original reagent bottle if it is in good condition.[9]

o Transfer Waste: Carefully transfer the 1,3-Diphenylpropane into the designated waste
container. Keep the container securely closed at all times, except when adding waste.[8]

o Label the Container Immediately:

o Affix a completed "Hazardous Waste" tag or label to the container as soon as the first drop
of waste is added.[7]

o The label must include the following information in full (no abbreviations or chemical
formulas)[6][8]:

The words "Hazardous Waste"[6]

Full chemical name: "1,3-Diphenylpropane”

Quantity or concentration of the waste

Date of waste generation (the date the container is full or ready for disposal)[6]

Your name, department, and laboratory room number[6]

Check the appropriate hazard pictograms (e.g., environmental hazard)[6]
o Store Waste Appropriately:

o Store the sealed waste container in a designated satellite accumulation area within your
laboratory.[10]

o Place the container within a secondary containment bin to prevent the spread of material
in case of a leak.[7][8]

o Ensure the waste is segregated from incompatible materials.[8][10]

e Arrange for Disposal:
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o Once the container is full or you are ready to dispose of it, contact your institution's EHS
office to schedule a waste pickup.[8]

o Follow any institution-specific procedures for submitting a waste collection request.[6] Do
not transport hazardous waste across the facility yourself.[7]

Part 2: Disposal of "Empty" 1,3-Diphenylpropane
Containers

A container that once held 1,3-Diphenylpropane must be properly decontaminated before it
can be disposed of as regular laboratory trash or recycled.[10] Due to the chemical's high
aguatic toxicity, it is recommended to follow procedures for containers that held acutely
hazardous waste.

Experimental Protocol: Container Decontamination

Objective: To triple-rinse an empty 1,3-Diphenylpropane container to ensure it is free of
hazardous residue before disposal.

Materials:

Empty 1,3-Diphenylpropane container

A suitable solvent capable of dissolving 1,3-Diphenylpropane (e.g., acetone, ethanol)

Designated hazardous waste container for the solvent rinsate

PPE as listed above

Procedure:

o Empty the Container: Ensure the container is as empty as possible by normal methods (i.e.,
pouring out all contents).[7]

o Perform Triple Rinse:

o Add a small amount of a suitable solvent to the container, approximately 5-10% of the
container's volume.[7]
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o Secure the cap and rinse the container thoroughly, ensuring the solvent contacts all
interior surfaces.

o Pour the solvent rinsate into a designated halogenated or non-halogenated organic
solvent hazardous waste container. This rinsate is considered hazardous waste.[8]

o Repeat this rinsing process two more times for a total of three rinses.[8]

o Dry the Container: Allow the container to air-dry completely in a ventilated area, such as a
chemical fume hood.[10]

o Prepare for Disposal:

o Once completely dry and free of residue, remove or completely deface all chemical labels
from the container.[7][10]

o Remove the cap.[7]

o The clean, dry container can now be disposed of in the appropriate laboratory receptacle
for regular trash or glass recycling, according to your institution's policies.[10]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,3-
Diphenylpropane and its containers.
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1,3-Diphenylpropane Waste Stream

Identify 1,3-Diphenylpropane
for Disposal

Is it an empty container
or the chemical itself?

Chemical Waste Empty Container

1. Select compatible container 1. Triple-rinse with
2. Transfer waste appropriate solvent

3. Affix 'Hazardous Waste' label 2. Collect all rinsate as
with full details hazardous waste

4. Store in secondary containment 3. Air-dry container

in satellite accumulation area in ventilated area

4. Deface all labels

5. Contact EHS for pickup and remove cap

5. Dispose of in regular
lab trash/recycling

Click to download full resolution via product page

Caption: Decision workflow for 1,3-Diphenylpropane disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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